Cas no 210115-31-4 (2-Thiophenecarboxylic acid,5-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-propynyl]-, methyl ester)
210115-31-4 structure
Product Name:2-Thiophenecarboxylic acid,5-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-propynyl]-, methyl ester
CAS No:210115-31-4
MF:C14H17NO4S
MW:295.3540828228
CID:1402117
PubChem ID:54075339
Update Time:2025-04-20
2-Thiophenecarboxylic acid,5-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-propynyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid,5-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-propynyl]-, methyl ester
- MJHCQHAKVINDAH-UHFFFAOYSA-N
- 5-(3-tert-Butoxycarbonylamino-prop-1 ynyl)-thiophene-2-carboxylic acid methyl ester
- 5-(3-tert-butoxycarbonylamino-1-prop-1-ynyl)-thiophene-2-carboxylic acid methyl ester
- 5-(3-tert-Butoxycarbonylamino-prop-1-ynyl)-thiophene-2-carboxylic Acid Methyl Ester
- 5-(3-tert-Butoxycarbonylamino-prop-1-vnyl)-thiophene-2-carboxylic acid methyl ester
- SCHEMBL5043397
- 210115-31-4
- DB-219130
-
- Inchi: 1S/C14H17NO4S/c1-14(2,3)19-13(17)15-9-5-6-10-7-8-11(20-10)12(16)18-4/h7-8H,9H2,1-4H3,(H,15,17)
- InChI Key: MJHCQHAKVINDAH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC=C1C#CCNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 295.08791
- Monoisotopic Mass: 295.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.9A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 64.63
2-Thiophenecarboxylic acid,5-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-propynyl]-, methyl ester Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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